N-(4-chlorophenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H16ClN3O4S2/c1-12-2-8-15(9-3-12)29(26,27)16-10-21-19(23-18(16)25)28-11-17(24)22-14-6-4-13(20)5-7-14/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: UCDLHDLHNJYXQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O4S2
• Molecular Weight: 449.9 g/mol

Description

N-(4-chlorophenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide, also known as CP-690,550, is a small molecule inhibitor that has shown potential in treating various autoimmune diseases. This compound was first synthesized in 2003 and has since been extensively studied for its mechanism of action and therapeutic potential.

Scientific Research Applications

Antibacterial Activity

Research has revealed the synthesis of derivatives related to N-(4-chlorophenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide and their evaluation as potential antibacterial agents. For instance, studies have shown that certain derivatives exhibit moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, highlighting their potential in developing new antibacterial drugs (Desai et al., 2008), (Mistry et al., 2009).

Antifungal and Antimicrobial Activity

The compound and its derivatives have been synthesized and tested for their antifungal and antimicrobial activities. These compounds have shown promising results against various microorganisms, making them potential candidates for antimicrobial drug development (Thanh et al., 2009), (Banfield et al., 1987).

Structural Analysis and Synthesis

Significant research has been conducted on the structural analysis and synthesis methodologies of this compound derivatives. These studies provide insights into the compound's chemical structure and properties, laying the foundation for further pharmaceutical applications (Boechat et al., 2011), (Iftikhar et al., 2019).

α-Glucosidase Inhibitory Potential

Derivatives of this compound have been evaluated for their α-glucosidase inhibitory potential, showing promising results as potential antidiabetic agents. This highlights the compound's versatility and potential application in treating diseases beyond its antimicrobial activity (Iftikhar et al., 2019).

Crystal Structure Analysis

The crystal structure analysis of this compound derivatives has provided essential information on the molecular interactions and stability of these compounds. Such studies are crucial for the rational design of drugs based on this compound (Subasri et al., 2016).